![molecular formula C17H22N4O B7571485 1-[2-[(4-Imidazol-1-ylphenyl)methylamino]propyl]pyrrolidin-2-one](/img/structure/B7571485.png)
1-[2-[(4-Imidazol-1-ylphenyl)methylamino]propyl]pyrrolidin-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-[2-[(4-Imidazol-1-ylphenyl)methylamino]propyl]pyrrolidin-2-one, also known as PAPP, is a chemical compound that has gained significant interest in scientific research due to its potential therapeutic applications. PAPP is a pyrrolidinone derivative that has been shown to exhibit a wide range of biochemical and physiological effects. In
Mechanism of Action
The mechanism of action of 1-[2-[(4-Imidazol-1-ylphenyl)methylamino]propyl]pyrrolidin-2-one is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes that are involved in cell growth and proliferation. This compound has been shown to inhibit the activity of the enzyme cyclin-dependent kinase 4 (CDK4), which is involved in cell cycle progression.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a wide range of biochemical and physiological effects. In addition to its anti-cancer and neuroprotective effects, this compound has also been shown to have anti-inflammatory and antioxidant properties. This compound has been shown to reduce the production of inflammatory cytokines and to increase the activity of antioxidant enzymes.
Advantages and Limitations for Lab Experiments
One of the advantages of using 1-[2-[(4-Imidazol-1-ylphenyl)methylamino]propyl]pyrrolidin-2-one in lab experiments is that it is relatively easy to synthesize and purify. This compound is also stable under a wide range of conditions, which makes it a useful tool for studying various biological processes.
However, one of the limitations of using this compound in lab experiments is that its mechanism of action is not fully understood. This makes it difficult to interpret the results of experiments that use this compound as a tool.
Future Directions
There are several potential future directions for research on 1-[2-[(4-Imidazol-1-ylphenyl)methylamino]propyl]pyrrolidin-2-one. One area of research could be to further investigate the mechanism of action of this compound and to identify the specific enzymes and pathways that it targets.
Another area of research could be to investigate the potential use of this compound in combination with other drugs or therapies for the treatment of cancer and neurological disorders.
Conclusion:
In conclusion, this compound is a chemical compound that has gained significant interest in scientific research due to its potential therapeutic applications. This compound has been shown to exhibit a wide range of biochemical and physiological effects and has been investigated for its potential use in cancer treatment and neurological disorders. While there are still many unanswered questions about the mechanism of action of this compound, the future looks promising for further research on this compound.
Synthesis Methods
The synthesis of 1-[2-[(4-Imidazol-1-ylphenyl)methylamino]propyl]pyrrolidin-2-one involves the reaction of 4-(4-aminophenyl)imidazole with 2-bromo-1-(pyrrolidin-2-yl)ethanone in the presence of a base. The resulting product is then purified through column chromatography to obtain pure this compound.
Scientific Research Applications
1-[2-[(4-Imidazol-1-ylphenyl)methylamino]propyl]pyrrolidin-2-one has been the subject of numerous scientific studies due to its potential therapeutic applications. One of the primary areas of research has been in the field of cancer treatment. This compound has been shown to inhibit the growth of various cancer cells, including breast, colon, and lung cancer cells.
In addition to cancer treatment, this compound has also been investigated for its potential use in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. This compound has been shown to have neuroprotective effects and may help to prevent the degeneration of neurons in the brain.
Properties
IUPAC Name |
1-[2-[(4-imidazol-1-ylphenyl)methylamino]propyl]pyrrolidin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H22N4O/c1-14(12-20-9-2-3-17(20)22)19-11-15-4-6-16(7-5-15)21-10-8-18-13-21/h4-8,10,13-14,19H,2-3,9,11-12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XASOHMUEFHFXAM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CN1CCCC1=O)NCC2=CC=C(C=C2)N3C=CN=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H22N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.